Cas no 1219696-84-0 (1-Bromo-4-[4-[tris[4-(4-bromophenyl)phenyl]methyl]phenyl]benzene)

1-Bromo-4-[4-[tris[4-(4-bromophenyl)phenyl]methyl]phenyl]benzene structure
1219696-84-0 structure
Product Name:1-Bromo-4-[4-[tris[4-(4-bromophenyl)phenyl]methyl]phenyl]benzene
CAS No:1219696-84-0
MF:C49H32Br4
MW:940.394390106201
CID:2154890
Update Time:2023-08-05

1-Bromo-4-[4-[tris[4-(4-bromophenyl)phenyl]methyl]phenyl]benzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-4-[4-[tris[4-(4-bromophenyl)phenyl]methyl]phenyl]benzene
    • AB1008623
    • 4,4',4'',4'''-Methanetetrayltetrakis(4'-bromo-1,1'-biphenyl)
    • 1-Bromo-4-[4-[tris[4-(4-bromophenyl)phenyl]methyl]phenyl]benzene
    • Inchi: 1S/C49H32Br4/c50-45-25-9-37(10-26-45)33-1-17-41(18-2-33)49(42-19-3-34(4-20-42)38-11-27-46(51)28-12-38,43-21-5-35(6-22-43)39-13-29-47(52)30-14-39)44-23-7-36(8-24-44)40-15-31-48(53)32-16-40/h1-32H
    • InChI Key: LZMVFAVQNDJUIJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=CC(=CC=1)C(C1C=CC(C2C=CC(=CC=2)Br)=CC=1)(C1C=CC(C2C=CC(=CC=2)Br)=CC=1)C1C=CC(C2C=CC(=CC=2)Br)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 8
  • Complexity: 886
  • Topological Polar Surface Area: 0

1-Bromo-4-[4-[tris[4-(4-bromophenyl)phenyl]methyl]phenyl]benzene Related Literature

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